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Compound of Interest

Compound Name: Triphenylantimony

Cat. No.: B1630391 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the fundamental molecular

characteristics of triphenylstibine, an organoantimony compound of significant interest in

various scientific domains. This document details its chemical formula and molecular weight,

outlines experimental protocols for their determination, and illustrates a key synthetic

relationship.

Core Molecular Data
Triphenylstibine, also known as triphenylantimony, is a colorless solid at room temperature.

[1] Its fundamental molecular properties are summarized in the table below.

Property Value References

Chemical Formula C₁₈H₁₅Sb [1][2][3][4][5]

Molecular Weight 353.07 g/mol [1][2][6]

CAS Number 603-36-1 [1][3][7]

IUPAC Name Triphenylstibane [1][8]

Experimental Determination of Molecular Weight
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The accurate determination of triphenylstibine's molecular weight is crucial for its

characterization and use in quantitative research. Mass spectrometry is the most common and

precise method for this purpose.

Protocol: Molecular Weight Determination by Mass
Spectrometry
Objective: To determine the molecular weight of a triphenylstibine sample.

Materials:

Triphenylstibine sample

High-resolution mass spectrometer (e.g., Orbitrap, TOF)

Suitable solvent (e.g., methanol, acetonitrile)

Volumetric flasks and pipettes

Syringe filters (0.22 µm)

Procedure:

Sample Preparation:

Accurately weigh approximately 1 mg of the triphenylstibine sample.

Dissolve the sample in a suitable solvent to a final concentration of 1 µg/mL.

Ensure the sample is fully dissolved. Gentle vortexing may be applied.

Filter the sample solution using a 0.22 µm syringe filter to remove any particulate matter.

Instrument Setup:

Calibrate the mass spectrometer according to the manufacturer's instructions to ensure

high mass accuracy.
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Set the ionization source. Electrospray ionization (ESI) is a common choice for

organometallic compounds.

Optimize the ionization source parameters (e.g., capillary voltage, cone voltage,

desolvation gas flow, and temperature) to achieve a stable signal for the analyte.

Data Acquisition:

Inject the prepared sample solution into the mass spectrometer.

Acquire the mass spectrum in the positive ion mode over an appropriate mass-to-charge

(m/z) range. The expected m/z for the protonated molecule [M+H]⁺ would be

approximately 354.07.

Acquire data for a sufficient duration to obtain a high-quality spectrum with a good signal-

to-noise ratio.

Data Analysis:

Process the acquired raw data using the instrument's software.

Identify the peak corresponding to the molecular ion of triphenylstibine. In ESI, this will

likely be the protonated molecule [C₁₈H₁₅Sb+H]⁺.

Determine the accurate mass of this peak.

The molecular weight is calculated by subtracting the mass of the adduct ion (e.g., a

proton) from the measured accurate mass.

Synthetic Pathway of Triphenylstibine
Triphenylstibine is commonly synthesized via the Grignard reaction. This workflow illustrates

the key steps in its preparation from bromobenzene.
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Synthesis of Triphenylstibine via Grignard Reaction

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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